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Compound of Interest

Compound Name: 2,3-Dihydroxypropyl decanoate

Cat. No.: B1143540 Get Quote

This document provides essential safety and logistical guidance for the proper handling, use,

and disposal of 2,3-Dihydroxypropyl decanoate in a laboratory setting. Adherence to these

procedures is mandatory to ensure personnel safety and regulatory compliance.

Hazard Assessment and Chemical Properties
2,3-Dihydroxypropyl decanoate, also known as Monocaprin, is a monoglyceride. While it is

not classified as a hazardous substance under normal conditions, it may cause mild skin or eye

irritation upon prolonged contact. The primary risks are associated with inhalation of aerosols

or accidental ingestion.

Key Physical and Chemical Data:

Property Value

Physical State Solid or semi-solid at room temperature

Odor Mild, fatty odor

Solubility Insoluble in water; Soluble in organic solvents

Flash Point > 110 °C

Stability Stable under normal laboratory conditions
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Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 2,3-Dihydroxypropyl decanoate.

The following table summarizes the minimum requirements.

Protection Type Specification Purpose

Hand Protection Nitrile or Latex Gloves
Prevents direct skin contact

and potential mild irritation.

Eye Protection
ANSI Z87.1-compliant safety

glasses or goggles

Protects eyes from accidental

splashes or aerosol exposure.

Body Protection Standard laboratory coat
Protects clothing and skin from

contamination.

Respiratory
Not required under normal use

with adequate ventilation.

Use a NIOSH-approved

respirator if generating

aerosols or dust.

Safe Handling and Operational Workflow
Follow this workflow for the routine handling of 2,3-Dihydroxypropyl decanoate. This

procedure is designed to minimize exposure and prevent contamination.
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Preparation Phase

Handling Phase

Post-Handling Phase

1. Verify Chemical Identity
(CAS No. 2277-23-8)

2. Assemble Required PPE
(Gloves, Goggles, Lab Coat)

3. Ensure Fume Hood or
Ventilated Area is Operational

4. Weigh/Measure Compound
(Use spatula or clean tools)

5. Perform Experimental Work
(e.g., dissolution, reaction)

6. Securely Cap and Store
All Containers After Use

7. Clean Work Area
with appropriate solvent

8. Segregate Waste for Disposal
(See Section 5)

9. Remove PPE and Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2,3-Dihydroxypropyl decanoate.
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Spill Management Protocol
In the event of a spill, immediately follow this response plan to safely contain and clean the

affected area.

Step-by-Step Spill Cleanup:

Alert Personnel: Immediately notify others in the vicinity.

Assess the Spill: For small spills (<100 mL), proceed with cleanup. For large spills, evacuate

the area and contact the designated safety officer.

Containment: Use an absorbent, inert material (e.g., vermiculite, sand, or chemical

absorbent pads) to dike the spill and prevent it from spreading.

Cleanup: Carefully sweep or scoop the absorbent material into a designated chemical waste

container.

Decontaminate: Clean the spill area with a suitable solvent (e.g., ethanol or isopropanol),

followed by soap and water.

Dispose: Seal the waste container, label it appropriately, and follow the disposal plan outlined

below.
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Spill Detected

Is Spill > 100mL?

Evacuate Area &
Contact Safety Officer

Yes

Alert Nearby Personnel

No

Contain Spill with
Inert Absorbent

Collect Material into
Waste Container

Decontaminate Area
with Solvent

Seal, Label, and
Dispose of Waste

Procedure Complete

Click to download full resolution via product page

Caption: Decision-making logic for responding to a chemical spill.
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Disposal Plan
All waste materials containing 2,3-Dihydroxypropyl decanoate must be disposed of in

accordance with institutional and local environmental regulations. Do not dispose of this

chemical down the drain or in regular trash.

Waste Segregation and Disposal Steps:

Solid Waste:

Place contaminated solid materials (e.g., used gloves, absorbent pads, weighing paper)

into a clearly labeled, sealed chemical waste container.

Label the container as "Non-halogenated Organic Solid Waste" and list "2,3-
Dihydroxypropyl decanoate."

Liquid Waste:

Collect all liquid waste containing the compound in a dedicated, sealed, and properly

labeled waste container.

Label the container as "Non-halogenated Organic Liquid Waste" and list all chemical

constituents, including solvents.

Empty Containers:

Rinse empty containers with a suitable solvent (e.g., ethanol). Collect the rinsate as liquid

chemical waste.

Once triple-rinsed, the container can be disposed of as regular laboratory glassware or

plastic waste, unless institutional policy dictates otherwise.

Final Disposal:

Arrange for pickup of all sealed and labeled waste containers by your institution's

Environmental Health and Safety (EHS) department for final disposal via incineration or

other approved methods.
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To cite this document: BenchChem. [Standard Operating Procedure: Handling and Disposal
of 2,3-Dihydroxypropyl decanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143540#personal-protective-equipment-for-
handling-2-3-dihydroxypropyl-decanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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